molecular formula C15H9ClF3N3O2 B6182766 (2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enoic acid CAS No. 2648972-82-9

(2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enoic acid

Cat. No. B6182766
CAS RN: 2648972-82-9
M. Wt: 355.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enoic acid is a useful research compound. Its molecular formula is C15H9ClF3N3O2 and its molecular weight is 355.7. The purity is usually 95.
BenchChem offers high-quality (2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enoic acid involves the synthesis of the pyrazole ring followed by the addition of the cyanopropenoic acid group.", "Starting Materials": [ "3-(trifluoromethyl)benzaldehyde", "ethyl acetoacetate", "hydrazine hydrate", "methyl chloroacetate", "sodium hydroxide", "chloroacetic acid", "5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid", "thionyl chloride", "sodium cyanide", "2-bromoacrylonitrile" ], "Reaction": [ "Step 1: Synthesis of 5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid by reacting 3-(trifluoromethyl)benzaldehyde with ethyl acetoacetate and hydrazine hydrate in ethanol.", "Step 2: Synthesis of methyl 5-chloro-3-methyl-1H-pyrazole-4-carboxylate by reacting 5-chloro-3-methyl-1H-pyrazole-4-carboxylic acid with methyl chloroacetate and sodium hydroxide in ethanol.", "Step 3: Synthesis of 5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole by reacting methyl 5-chloro-3-methyl-1H-pyrazole-4-carboxylate with chloroacetic acid and thionyl chloride in refluxing toluene.", "Step 4: Synthesis of (2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-bromoprop-2-enoic acid by reacting 5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole with 2-bromoacrylonitrile and sodium cyanide in ethanol.", "Step 5: Synthesis of (2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-cyanoprop-2-enoic acid by reacting (2E)-3-{5-chloro-3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazol-4-yl}-2-bromoprop-2-enoic acid with sodium cyanide in ethanol." ] }

CAS RN

2648972-82-9

Molecular Formula

C15H9ClF3N3O2

Molecular Weight

355.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.